2-Chloro-3,5-dimethoxy-6-methyl-phenyl-amine

• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• IUPAC Name: 2-chloro-3,5-dimethoxy-6-methylaniline
• InChI: InChI=1S/C9H12ClNO2/c1-5-6(12-2)4-7(13-3)8(10)9(5)11/h4H,11H2,1-3H3
• InChI Key: BNOJXHCCDUFRJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1OC)OC)Cl)N

Description

2-Chloro-3,5-dimethoxy-6-methyl-phenyl-amine is a useful research compound. Its molecular formula is C9H12ClNO2 and its molecular weight is 201.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

HCl (91 mL, 360 mmol, 8 equiv, 4N in dioxane) is added dropwise to a cooled (10° C.) solution of (2-chloro-3,5-dimethoxy-6-methyl-phenyl)-carbamic acid tert-butyl ester (13.8 g, 45.7 mmol) in dioxane (150 mL), under an argon atmosphere. The reaction mixture is allowed to warm to RT, stirred for 24 h and concentrated. The residue is diluted with EtOAc, washed with a saturated aqueous solution of NaHCO3, and brine, dried (Na2SO4), filtered and concentrated. The residue is purified by crystallization from DCM/Hex to afford the title compound. ESI-MS: 202.0 [MH]+, TLC: Rf=0.37 (DCM).